3-allyl-1-{[2-(cyclopentylmethyl)-1H-imidazol-4-yl]methyl}-3-piperidinecarboxylic acid

• IUPAC Name: 1-[[2-(cyclopentylmethyl)-1H-imidazol-5-yl]methyl]-3-prop-2-enylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C19H29N3O2/c1-2-8-19(18(23)24)9-5-10-22(14-19)13-16-12-20-17(21-16)11-15-6-3-4-7-15/h2,12,15H,1,3-11,13-14H2,(H,20,21)(H,23,24)
• InChI Key: IFSKGKYTJHMISS-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(CCCN(C1)CC2=CN=C(N2)CC3CCCC3)C(=O)O
• Molecular Formula: C19H29N3O2
• Molecular Weight: 331.5 g/mol

Description

This compound belongs to a class of chemicals that includes various derivatives and analogs, often explored for their potential in pharmaceutical applications and chemical properties.

Synthesis Analysis

• The synthesis of related compounds often involves starting materials like imidazo[2,1‐b]thiazole‐5‐carboxylic acids, which are used to create allyl esters (Andreani et al., 1983).
• Another approach involves the regioselective synthesis of novel heterocyclic amino acids, such as piperidine derivatives, through a multi-step process involving β-keto esters and hydrazines (Matulevičiūtė et al., 2021).

Molecular Structure Analysis

• The structure of compounds with similar frameworks, such as N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, has been analyzed, showing specific conformations and bond angles (Yıldırım et al., 2006).

Chemical Reactions and Properties

• Reactions involving compounds like 2,3-disubstituted pyrrolidines and piperidines, synthesized through oxidative decarboxylation and β-iodination of amino acids, might be relevant. Such compounds demonstrate various reactivities based on their functional groups (Boto et al., 2001).